Cas no 58844-74-9 (2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid)
58844-74-9 structure
Product Name:2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
CAS No:58844-74-9
MF:C14H9F3O4S
MW:330.279073476791
CID:1612744
PubChem ID:42857
Update Time:2025-04-21
2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
- 2-[3-(trifluoromethyl)phenyl]sulfonylbenzoic acid
- o-((alpha,alpha,alpha-Trifluoro-m-tolyl)sulfonyl)benzoic acid
- DTXSID90207566
- Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)-
- 58844-74-9
- 2-((3-(Trifluoromethyl)phenyl)sulfonyl)benzoic acid
- BRN 2163563
- BENZOIC ACID, o-((alpha,alpha,alpha-TRIFLUORO-m-TOLYL)SULFONYL)-
- CHEMBL3277076
- Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)- (9CI)
-
- Inchi: 1S/C14H9F3O4S/c15-14(16,17)9-4-3-5-10(8-9)22(20,21)12-7-2-1-6-11(12)13(18)19/h1-8H,(H,18,19)
- InChI Key: MQADOUMJDICQDA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)(C1C=CC=C(C(F)(F)F)C=1)(=O)=O
Computed Properties
- Exact Mass: 330.01737
- Monoisotopic Mass: 330.01736442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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